Cas no 1361688-45-0 (3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester)

• Product Name: 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester
• CAS No: 1361688-45-0
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4991895
• Update Time: 2025-05-19

3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)8-2-3-13(17)12(6-8)9-4-10(15)7-11(16)5-9/h2-7H,1H3
• InChI Key： USCIWNKRUZLTKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=C(C(=O)OC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester

3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361688-45-0): An Overview of Its Structure, Synthesis, and Applications

3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361688-45-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound is characterized by its biphenyl core, which is substituted with dichloro and fluoro groups, as well as a methyl ester functional group. The combination of these substituents imparts distinct chemical and physical properties, making it a valuable intermediate in various chemical and pharmaceutical applications.

The molecular formula of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester is C₁₄H₉Cl₂FNO₂, and its molecular weight is approximately 317.12 g/mol. The compound's structure can be visualized as a biphenyl ring system with two chlorine atoms at the 3' and 5' positions, a fluorine atom at the 6 position, and a methyl ester group attached to the carboxylic acid moiety on the 3 position of the second phenyl ring. This arrangement of substituents provides the compound with enhanced stability and reactivity, which are crucial for its various applications.

The synthesis of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the coupling of a dichlorofluorobenzene derivative with an appropriate carboxylic acid or its ester precursor. The reaction conditions, such as temperature, pressure, and catalysts used, play a critical role in achieving high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more feasible on both laboratory and industrial scales.

In the field of medicinal chemistry, 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester has shown promise as a building block for the development of novel therapeutic agents. The presence of halogenated substituents on the biphenyl core can influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. These properties are essential for optimizing drug candidates for various therapeutic targets. For instance, recent studies have explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer pathways.

Beyond medicinal applications, 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester has found utility in materials science and organic synthesis. Its unique electronic properties make it suitable for use in liquid crystals and other optoelectronic materials. Additionally, the compound's reactivity can be harnessed to synthesize more complex molecules with tailored functionalities. Researchers have utilized this compound to develop new polymers with enhanced mechanical and thermal properties, which have potential applications in advanced materials and coatings.

The environmental impact of compounds like 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester is an important consideration in their development and use. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with these chemicals. Moreover, ongoing research aims to develop greener synthetic methods that reduce waste generation and improve sustainability.

In conclusion, 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361688-45-0) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure provides a foundation for further exploration and innovation in these fields. As research continues to advance, it is likely that new uses for this compound will emerge, further highlighting its importance in modern scientific endeavors.